5-Bromo-N,N-diethyl-2-fluoronicotinamide

• IUPAC Name: 5-bromo-N,N-diethyl-2-fluoropyridine-3-carboxamide
• InChI: InChI=1S/C10H12BrFN2O/c1-3-14(4-2)10(15)8-5-7(11)6-13-9(8)12/h5-6H,3-4H2,1-2H3
• InChI Key: NSXUQPBBZFVLNM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=C(N=CC(=C1)Br)F
• Molecular Formula: C10H12BrFN2O
• Molecular Weight: 275.12 g/mol
• CAS No.: 1010836-38-0

Description

Synthesis Analysis

The synthesis of related compounds, including 5-bromo-2-fluoro-3-pyridylboronic acid, has been achieved through methods like ortho-lithiation of 5-bromo-2-fluoropyridine, followed by reaction with trimethylborate and Suzuki reactions.

Molecular Structure Analysis

The molecular formula of 5-Bromo-N,N-diethyl-2-fluoronicotinamide is C10H12BrFN2O. The average mass is 275.117 Da and the monoisotopic mass is 274.011688 Da.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Methods : The synthesis of related compounds, including 5-bromo-2-fluoro-3-pyridylboronic acid, has been achieved through methods like ortho-lithiation of 5-bromo-2-fluoropyridine, followed by reaction with trimethylborate and Suzuki reactions (Sutherland & Gallagher, 2003).

• Chemical Functionalization : Studies have described the chemoselective functionalization of related compounds like 5-bromo-2-chloro-3-fluoropyridine, providing insights into the possibilities of chemical modifications and derivations of such molecules (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).

Biological and Pharmacological Research

• Cytotoxicity and Cancer Research : Compounds related to 5-Bromo-N,N-diethyl-2-fluoronicotinamide have been synthesized and evaluated for their cytotoxicity in cancer research, particularly against various human tumor cell lines, thus highlighting their potential in oncology studies (Karalı, Terzioğlu, & Gürsoy, 2002).

• Melanoma Imaging : Derivatives like [18F]N-(2-(diethylamino)ethyl)-6-fluoronicotinamide have shown high melanoma uptake and rapid body clearance, indicating their potential use in PET melanoma imaging (Greguric et al., 2009).

• DNA Replication Studies : Related compounds, such as 5-bromodeoxyuridine, have been utilized to study DNA replication, particularly in eukaryotic cells, offering valuable insights into cellular processes and potential therapeutic applications (Hill, Augenlicht, & Baserga, 1973).

• Radiosensitizing Agent in Cancer Therapy : 5-Bromodeoxyuridine (BrdUrd), a related compound, has been studied for its effectiveness as a radiosensitizing agent in cancer therapy, particularly for gliomas, demonstrating the potential of halogenated pyrimidines in medical treatments (Russo et al., 1984).

Safety and Hazards

This compound may be harmful if swallowed and can cause eye irritation. The safety information pictograms indicate that it is a warning substance.